Cas no 1396844-40-8 (1-(4,7-dimethyl-1,3-benzothiazol-2-yl)azetidin-3-yl 2,3-dimethoxybenzoate)

• Product Name: 1-(4,7-dimethyl-1,3-benzothiazol-2-yl)azetidin-3-yl 2,3-dimethoxybenzoate
• CAS No: 1396844-40-8
• MF: C₂₁H₂₂N₂O₄S
• MW: 398.475384235382
• CID: 5364841
• Update Time: 2025-07-28

1-(4,7-dimethyl-1,3-benzothiazol-2-yl)azetidin-3-yl 2,3-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• FGXDLBWSTXLOGU-UHFFFAOYSA-N
• 1-(4,7-dimethyl-1,3-benzothiazol-2-yl)azetidin-3-yl 2,3-dimethoxybenzoate

• Inchi： 1S/C21H22N2O4S/c1-12-8-9-13(2)19-17(12)22-21(28-19)23-10-14(11-23)27-20(24)15-6-5-7-16(25-3)18(15)26-4/h5-9,14H,10-11H2,1-4H3
• InChI Key： FGXDLBWSTXLOGU-UHFFFAOYSA-N
• SMILES： C(OC1CN(C2=NC3=C(C)C=CC(C)=C3S2)C1)(=O)C1=CC=CC(OC)=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 1-(4,7-dimethyl-1,3-benzothiazol-2-yl)azetidin-3-yl 2,3-dimethoxybenzoate

Introduction to 1-(4,7-dimethyl-1,3-benzothiazol-2-yl)azetidin-3-yl 2,3-dimethoxybenzoate (CAS No. 1396844-40-8)

1-(4,7-dimethyl-1,3-benzothiazol-2-yl)azetidin-3-yl 2,3-dimethoxybenzoate, identified by its CAS number 1396844-40-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of heterocyclic derivatives that exhibit promising biological activities, making it a subject of intense study in the development of novel therapeutic agents. The structural framework of this molecule integrates several key pharmacophoric elements, including a benzothiazole moiety and an azetidine ring, which are known for their versatile interactions with biological targets.

The benzothiazole scaffold is particularly noteworthy due to its presence in numerous bioactive molecules. It serves as a privileged structure in medicinal chemistry, contributing to the compound's potential pharmacological properties. The 4,7-dimethyl substitution on the benzothiazole ring further modulates its electronic and steric properties, enhancing its binding affinity to specific biological receptors. This modification is strategically employed to optimize the compound's solubility and metabolic stability, crucial factors for drug-like characteristics.

Complementing the benzothiazole core is the azetidine ring, a five-membered nitrogen-containing heterocycle that introduces additional conformational flexibility. The azetidine moiety is known for its ability to adopt various spatial orientations, which can be exploited to fine-tune interactions with biological targets. In this context, the 3-position substitution of azetidine with 2,3-dimethoxybenzoate plays a pivotal role in modulating the compound's pharmacokinetic profile. The ester group not only enhances hydrophilicity but also influences metabolic pathways, potentially improving bioavailability and reducing systemic toxicity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(4,7-dimethyl-1,3-benzothiazol-2-yl)azetidin-3-yl 2,3-dimethoxybenzoate and its biological targets. These studies have revealed that the compound exhibits high binding affinity to certain enzymes and receptors implicated in inflammatory and immunomodulatory pathways. The structural features of this molecule allow it to engage multiple binding sites simultaneously, a phenomenon known as allosteric modulation. Such interactions are increasingly recognized as critical for achieving potent and selective therapeutic effects.

In parallel, experimental investigations have demonstrated that derivatives of benzothiazole and azetidine exhibit significant anti-inflammatory properties. These findings align with the growing interest in developing small-molecule inhibitors targeting key pro-inflammatory cytokines and signaling cascades. The dimethyl substitution on the benzothiazole ring appears to enhance these effects by stabilizing the active conformation of the molecule upon binding to its target proteins. This stabilization is thought to prolong the duration of action and reduce the required dosing frequency, making such compounds attractive candidates for chronic therapeutic applications.

The 2,3-dimethoxybenzoate group contributes an additional layer of complexity to the pharmacological profile of this compound. Methoxy groups are well-known for their ability to influence metabolic stability by participating in phase II drug metabolism reactions. By incorporating these groups at strategic positions within the molecule, chemists can modulate both efficacy and safety profiles. Preliminary studies suggest that this modification may confer resistance to certain enzymatic degradation pathways, thereby extending the half-life of the active compound in vivo.

From a synthetic perspective, 1-(4,7-dimethyl-1,3-benzothiazol-2-yl)azetidin-3-yl 2,3-dimethoxybenzoate represents an excellent example of how structural diversification can lead to novel bioactive entities. The synthesis involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to complex heterocyclic systems like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly valuable in constructing carbon-carbon bonds within these intricate frameworks.

The potential therapeutic applications of this compound are broad-ranging. Given its structural similarities to known bioactive molecules, 1-(4,7-dimethyl-1,3-benzothiazol-2-yl)azetidin-3-yl 2,3-dimethoxybenzoate may find utility in treating conditions associated with dysregulated inflammatory responses or impaired immune function. Additionally, azetidine derivatives have shown promise as scaffolds for developing antiviral agents, owing to their ability to disrupt viral replication cycles by inhibiting essential enzymatic processes.

Future research directions may focus on optimizing synthetic routes for large-scale production while maintaining high enantiomeric purity if stereochemical specificity is required for biological activity. Furthermore, exploring analogs with varying substituents on both the benzothiazole and azetidine moieties could uncover additional pharmacophoric features that enhance potency or selectivity against specific disease targets.

In conclusion, 1-(4,7-dimethyl-1,3-benzothiazol-2-yl)azetidin-3-yl 2,3-dimethoxybenzoate (CAS No. 1396844-40-8) exemplifies how strategic molecular design can yield compounds with significant therapeutic potential. Its unique structural features—combining a benzothiazole scaffold, an azetidine ring, and specific functional groups like dimethyl substitution and esterification—make it a compelling candidate for further investigation in medicinal chemistry research programs aimed at developing novel treatments for human diseases.